2-Hydroxy-6-(2-pyridin-4-yl-vinyl)-benzoic acid methyl ester
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Description
2-Hydroxy-6-(2-pyridin-4-yl-vinyl)-benzoic acid methyl ester (2-HPV-BAME) is a synthetic compound that has recently gained attention for its potential applications in the laboratory. 2-HPV-BAME has a wide range of uses due to its unique physical and chemical properties, including its ability to act as a catalyst in certain reactions, as well as its ability to form complexes with other molecules.
Scientific Research Applications
Coordination Chemistry
This compound, due to its pyridine moiety, has significant potential in coordination chemistry. The pyridine ring can act as a ligand, coordinating with various metals to form complex structures. These complexes can be structurally characterized by techniques like X-ray crystallography . Such coordination compounds have applications in catalysis, where they can facilitate or accelerate chemical reactions.
Polymer Material Synthesis
The vinyl group in the compound allows for polymerization reactions, making it a valuable monomer for creating novel polymeric materials. These polymers could exhibit unique physical and chemical properties due to the presence of the pyridine and ester groups, leading to applications in optical, electronic, and magnetic materials .
Catalysis and Electrocatalysis
In the realm of catalysis, this compound could be used to develop catalysts for organic transformations. The pyridine unit can enhance the electron-donating ability, which is crucial for many catalytic processes. Potential applications include solar cells, organic–inorganic hybrid materials, and heavy metal absorption/removal .
Chemosensing Materials
The compound’s structure suggests potential use in chemosensing materials. The pyridine ring can interact with various substances, making it suitable for environmental sensors that detect specific chemicals or ions .
Environmental Remediation
The compound’s potential for heavy metal absorption suggests its use in environmental remediation. It could be incorporated into materials designed to capture and remove toxic metals from water or soil, aiding in pollution control efforts .
properties
IUPAC Name |
methyl 2-hydroxy-6-[(E)-2-pyridin-4-ylethenyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO3/c1-19-15(18)14-12(3-2-4-13(14)17)6-5-11-7-9-16-10-8-11/h2-10,17H,1H3/b6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMVCBKYVUYWMFK-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC=C1O)C=CC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=C(C=CC=C1O)/C=C/C2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-6-(2-pyridin-4-yl-vinyl)-benzoic acid methyl ester |
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